molecular formula C12H11NO3 B8377051 4-(4-Methoxybenzoyl)-5-methylisoxazole

4-(4-Methoxybenzoyl)-5-methylisoxazole

Cat. No.: B8377051
M. Wt: 217.22 g/mol
InChI Key: DIGZVAGDIZAVSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Methoxybenzoyl)-5-methylisoxazole is a heterocyclic compound featuring an isoxazole core substituted with a 4-methoxybenzoyl group at the 4-position and a methyl group at the 5-position.

Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

(4-methoxyphenyl)-(5-methyl-1,2-oxazol-4-yl)methanone

InChI

InChI=1S/C12H11NO3/c1-8-11(7-13-16-8)12(14)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3

InChI Key

DIGZVAGDIZAVSY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NO1)C(=O)C2=CC=C(C=C2)OC

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at the 3- and 4-positions of the isoxazole ring critically influence solubility, melting points, and reactivity. Below is a comparison of key derivatives:

Compound Name Substituents (Position 3/4) Melting Point (°C) Yield (%) Key Functional Groups
4-(4-Chlorophenyl)-5-methylisoxazole derivatives 4-Cl-C₆H₄, 3-(aryloxy)phenyl 105–170 70–95 Chlorophenyl, benzyl ether
4-(4-Methoxybenzoyl)-5-methylisoxazole (hypothetical) 4-(4-MeO-C₆H₄-CO-), 5-CH₃ N/A N/A Methoxybenzoyl, methyl
3-(4-((3-Methoxybenzyl)oxy)phenyl) derivatives 3-(3-MeO-C₆H₄-CH₂O-), 4-Cl-C₆H₄ 105–107 95 Methoxybenzyl ether, chloro
Methyl 5-(bromomethyl)-3-phenylisoxazole 5-BrCH₂, 3-C₆H₅ N/A 89 Bromomethyl, phenyl

Key Observations :

  • Chlorophenyl vs. Methoxybenzoyl : Chlorophenyl substituents (e.g., in compound 20 ) increase lipophilicity, enhancing membrane permeability but reducing aqueous solubility. In contrast, the methoxybenzoyl group may improve solubility via ketone-mediated hydrogen bonding .
  • Ether vs. Ketone Linkages : Methoxybenzyl ether derivatives (e.g., compound 25 ) exhibit lower melting points (82–93°C) compared to chlorophenyl analogs, suggesting reduced crystallinity. The methoxybenzoyl group likely increases thermal stability due to stronger dipole interactions .

Pharmacological Activity

While biological data for 4-(4-methoxybenzoyl)-5-methylisoxazole are unavailable, its analogs demonstrate significant bioactivity:

  • Growth Inhibition : Chlorophenyl-substituted derivatives (e.g., compound 38 ) show potent in vitro growth inhibition (IC₅₀ < 10 µM) against cancer cell lines, attributed to chloro-group-mediated DNA intercalation .
  • Anti-inflammatory Effects : Methoxybenzyl ether analogs (e.g., compound 12 ) exhibit COX-2 inhibition, suggesting that the methoxy group’s electron-donating effects modulate enzyme binding .

Reactivity and Functionalization

  • Chloromethyl Derivatives: Compounds like 4-(chloromethyl)-5-methylisoxazole serve as intermediates for further functionalization. For example, bromination or nucleophilic substitution can introduce pharmacophores such as pyridyl or cyano groups .
  • Methoxybenzoyl vs. Methoxybenzyl: The ketone in 4-(4-methoxybenzoyl)-5-methylisoxazole is more reactive toward nucleophilic attack than ether-linked methoxy groups, enabling conjugation with amino acids or peptides .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.